Cas no 103027-97-0 (1H-indole-2,6-dicarboxylic acid)

1H-indole-2,6-dicarboxylic acid Properties

Names and Identifiers

• 1H-Indole-2,6-dicarboxylicacid
• Indole-2,6-dicarboxylic acid
• 6-CARBOXYINDOLE-2-CARBOXYLIC ACID
• Indol-2,6-dicarbonsaeure
• 1H-INDOLE-2,6-DICARBOXYLIC ACID
• 1H-indole-2,6-dicarboxylic acid
• FT-0653179
• MFCD03095180
• AB01333499-02
• 6-Carboxyindole-2-carboxylicacid
• AS-60635
• NCGC00340824-01
• DTXSID10405865
• AMY36476
• 103027-97-0
• SCHEMBL69851
• AKOS001476962
• CS-0060428
• J-504695
• 1H-indole-2,6-dicarboxylicacid
• 1H-indole-2,6-dicarboxylic Acid
• DB-019207
• STK893425
• BBL020735
• +Expand

• MDL： MFCD03095180
• InChIKey： WXXRCNKKYCNYFF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H7NO4/c12-9(13)6-2-1-5-3-8(10(14)15)11-7(5)4-6/h1-4,11H,(H,12,13)(H,14,15)
• SMILES： C1=CC(=CC2=C1C=C(C(=O)O)N2)C(=O)O

Computed Properties

• Exact Mass: 205.03800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 205.038
• Heavy Atom Count: 15
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 90.4A^2

Experimental Properties

• LogP: 1.56430
• PSA: 90.39000
• Refractive Index: 1.763
• Boiling Point: 578.5 °C at 760 mmHg
• Flash Point: 303.7 °C
• Density: 1.616

1H-indole-2,6-dicarboxylic acid Security Information

• HazardClass：IRRITANT

1H-indole-2,6-dicarboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%